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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of MA220607, a novel antibacterial agent. The information is intended for
researchers, scientists, and professionals involved in drug development and discovery.

Core Chemical and Physical Properties

MA220607, also identified by the catalog number HY-149734, is a solid substance with a
molecular formula of C34H38IN and a molecular weight of 587.58 g/mol [1]. Key identification
and physical properties are summarized in Table 1.
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Property Value Reference
CAS Number 2922826-56-8 [1]
Molecular Formula C34H38IN [1]
Molecular Weight 587.58 g/mol [1]
Appearance Solid [1]

-20°C, sealed, away from
Storage ]
moisture

Table 1: Chemical and Physical Properties of MA220607

Mechanism of Action and Biological Activity

MA220607 exhibits a dual-targeting mechanism of action, making it a promising candidate for
combating bacterial infections. Its primary modes of action are the promotion of FtsZ protein
polymerization and the disruption of bacterial membrane permeability. This dual action
contributes to its broad-spectrum antibacterial activity and a low rate of induced resistance.

FtsZ Polymerization

The filamenting temperature-sensitive mutant Z (FtsZ) protein is a crucial component of the
bacterial cytoskeleton and plays a central role in cell division. By promoting the polymerization
of FtsZ, MA220607 interferes with the normal cell division process, ultimately leading to
bacterial cell death.

Bacterial Membrane Permeability

In addition to its effects on FtsZ, MA220607 increases the permeability of bacterial
membranes. This disruption of the membrane integrity leads to the leakage of essential
intracellular components and contributes to the compound's bactericidal effects.

The logical relationship of MA220607's dual mechanism of action is depicted in the following
diagram:
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MA220607 Dual-Targeting Mechanism

Antibacterial Spectrum and Efficacy

MA220607 demonstrates broad-spectrum activity against both Gram-positive and Gram-
negative bacteria. The observed Minimum Inhibitory Concentrations (MICs) are summarized in
Table 2.

Bacterial Type MIC Range (pg/mL)
Gram-positive 0.062 -2
Gram-negative 05-4

Table 2: Minimum Inhibitory Concentration (MIC) of MA220607

Safety Profile

An important characteristic of MA220607 is its low hemolytic toxicity, indicating a favorable
safety profile for potential therapeutic applications.

Detailed Experimental Protocols

The following sections provide detailed methodologies for key experiments relevant to the
characterization of MA220607.

Minimum Inhibitory Concentration (MIC) Assay
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The MIC, the lowest concentration of an antimicrobial agent that prevents visible growth of a
microorganism, is a critical measure of antibacterial efficacy.

Workflow for MIC Determination:
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:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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